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Compound of Interest

Compound Name: 5-Ethynylindoline hydrochloride

CAS No.: 2097953-06-3

Cat. No.: B1489972

Get Quote

Executive Summary
5-Ethynylindoline (5-EIND) is a specialized chemical probe featuring an indoline core and a

terminal alkyne handle. While often utilized as a precursor in the synthesis of squaraine dyes or

pharmaceutical intermediates, its application in biological assays typically exploits two key

properties:

Redox Activity: The indoline core is susceptible to oxidation (e.g., by Myeloperoxidase or

reactive oxygen species) to form the corresponding indole.

Bioorthogonality: The 5-ethynyl group serves as a steric-free handle for copper-catalyzed

azide-alkyne cycloaddition (CuAAC), allowing for downstream conjugation with fluorophores

or affinity tags.

This guide details the rigorous preparation of 5-EIND stock solutions. Due to the susceptibility

of the indoline scaffold to spontaneous air oxidation and the hydrophobicity of the alkyne

moiety, improper handling can lead to experimental artifacts, including high background

fluorescence or loss of "clickable" reactivity.
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Physicochemical Profile & Solubility Data
Before preparation, verify the specific salt form of your compound.[1] The data below refers to

the free base. If using a hydrochloride salt, adjust molecular weight calculations accordingly.

Table 1: Chemical Specifications
Property Value Notes

Compound Name 5-Ethynylindoline 5-EIND

Chemical Formula C₁₀H₉N Free base

Molecular Weight 143.19 g/mol
Verify batch-specific MW on

CoA

Appearance Off-white to pale yellow solid
Darkening indicates oxidation

(indole formation)

Solubility (DMSO) > 50 mM Recommended Solvent

Solubility (Ethanol) ~ 20 mM
Possible, but evaporation rates

vary

Solubility (Water) Negligible
Do not dissolve directly in

aqueous buffer

Critical Reagents & Equipment
Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%, sterile-filtered.

Why: Water in DMSO promotes hydrolysis and accelerates oxidation of the indoline ring.

Use a fresh bottle or one stored over molecular sieves.

Vessel: Amber glass vials or foil-wrapped polypropylene tubes.

Why: Indolines are photosensitive. The alkyne group is generally stable to light, but the

aromatic core can undergo photo-oxidation.

Inert Gas: Nitrogen (
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) or Argon (

) stream (Optional but recommended for long-term storage).

Protocol: Stock Solution Preparation (50 mM)
This protocol describes the preparation of a 50 mM master stock solution. Adjust volumes

based on the mass available.

Step-by-Step Procedure
Equilibration: Allow the vial of lyophilized 5-EIND to equilibrate to room temperature before

opening. This prevents condensation of atmospheric moisture onto the hygroscopic solid.

Weighing: Accurately weigh the compound.

Example: To prepare 1 mL of 50 mM stock, you require 7.16 mg of 5-EIND (MW: 143.19).

Calculation:

Solvent Addition: Add the calculated volume of Anhydrous DMSO to the vial.

Technique: Direct the solvent stream to wash down any powder clinging to the vial walls.

Dissolution: Vortex vigorously for 30–60 seconds.

Visual Check: The solution should be clear and colorless to pale yellow. Any turbidity

suggests incomplete dissolution or impurities.

Sonication: If particles persist, sonicate in a water bath for 2 minutes at room temperature.

Avoid heating >37°C.

Aliquoting: Immediately dispense into single-use aliquots (e.g., 10–50 µL) in amber tubes.

Why: Repeated freeze-thaw cycles introduce moisture and oxygen, degrading the probe.

Storage: Store at -20°C (short term, <1 month) or -80°C (long term, >6 months). Protect from

light.[2]
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Diagram 1: Stock Preparation Workflow
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Caption: Workflow for the preparation of stable 5-EIND stock solutions minimizing oxidation

risks.

Protocol: Working Solution & Assay Deployment
Crucial Rule: Never add 100% DMSO stock directly to a cell culture dish or enzyme assay well.

The local high concentration of DMSO causes precipitation of the hydrophobic probe before it

can disperse.

Dilution Strategy (Intermediate Dilution)
Thaw: Thaw one aliquot of 50 mM stock at room temperature. Vortex briefly.

Intermediate Step (10x): Prepare a 10x or 100x intermediate solution in a compatible buffer

(e.g., PBS or Assay Buffer) immediately before use.

Note: 5-EIND may precipitate in aqueous buffer at concentrations >1 mM. Keep

intermediate concentrations low or use a solvent vehicle like 10% DMSO in buffer for the

intermediate step if needed.

Final Addition: Add the intermediate solution to your assay well to achieve the final working

concentration (typically 10–100 µM). Ensure final DMSO concentration is <0.5% (v/v) to

avoid cellular toxicity or enzyme inhibition.

Table 2: Dilution Example (For 50 µM Final Assay Conc.)
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Step
Source
Conc.

Solvent
Volume
Used

Diluent
Volume

Final Conc.

Stock 50 mM DMSO - - 50 mM

Intermediate 50 mM DMSO 2 µL 198 µL (PBS) 500 µM

Assay Well 500 µM PBS 10 µL 90 µL (Media) 50 µM

Note: The intermediate solution (500 µM) contains 1% DMSO. When diluted 1:10 into the

assay, the final DMSO is 0.1%.

Diagram 2: Assay Application & Click Chemistry Logic
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Caption: Step-by-step deployment of 5-EIND in a biological assay, culminating in click-

chemistry detection.

Quality Control & Troubleshooting
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Validation of Stock Integrity
Since 5-Ethynylindoline is not a standard commercial kit component like EdU, validation is key.

UV-Vis Absorbance: Indolines typically exhibit absorption maxima around 250–290 nm. A

significant shift to longer wavelengths (e.g., >300 nm) or the appearance of fluorescence

before the assay begins suggests oxidation to the indole form.

H-NMR (Optional): If synthesizing in-house, verify the integrity of the alkyne proton (~2.0–2.2

ppm) and the indoline C2/C3 protons.

Common Issues
Precipitation: If the solution turns cloudy upon adding to the buffer, the concentration is too

high. Solution: Lower the working concentration or increase the temperature to 37°C.

High Background: If the "Click" control (No Probe) shows high signal, the Azide-Fluorophore

is sticking non-specifically. Solution: Increase washing steps after the click reaction.

Loss of Signal: The alkyne may have degraded. Solution: Ensure stock was stored under

inert gas and not exposed to copper sources during storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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